Cas no 30218-58-7 (N,N-Dimethyl-1-(5-methyl-1H-indol-3-yl)methanamine)

• Product Name: N,N-Dimethyl-1-(5-methyl-1H-indol-3-yl)methanamine
• CAS No: 30218-58-7
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• MDL: MFCD00022732
• CID: 307365
• PubChem ID: 34855
• Update Time: 2025-04-19

N,N-Dimethyl-1-(5-methyl-1H-indol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-1-(5-methyl-1H-indol-3-yl)methanamine
• 1H-Indole-3-methanamine,N,N,5-trimethyl-
• 5-METHYLGRAMINE
• 6-Methylgramide
• 1H-Indole-3-methanamine, N,N,5-trimethyl-
• INDOLE, 3-(DIMETHYLAMINO)METHYL-5-METHYL-
• 1UL0HR1QXC
• NSC88884
• dimethyl[(5-methyl-1H-indol-3-yl)methyl]amine
• FCH837620
• 3139AB
• STK504716
• 3-Dimethylaminomethyl-5-methyl-1H-indole
• FT-0620653
• CHEMBL4584108
• M-3724
• SCHEMBL11493839
• N,N,5-trimethyl-1H-Indole-3-methanamine
• INDOLE, 3-((DIMETHYLAMINO)METHYL)-5-METHYL-
• N,N-dimethyl(5-methyl-1H-indol-3-yl)methanamine
• NSC-88884
• 1H-Indole-3-methanamine,N,5-trimethyl-
• AKOS005259104
• DS-17426
• CS-0152910
• C74551
• MFCD00022732
• DTXSID10184320
• 30218-58-7
• NSC 88884
• A876260
• BRN 0144975
• UNII-1UL0HR1QXC

• MDL： MFCD00022732
• Inchi： 1S/C12H16N2/c1-9-4-5-12-11(6-9)10(7-13-12)8-14(2)3/h4-7,13H,8H2,1-3H3
• InChI Key： GXCDTJAVATWRFZ-UHFFFAOYSA-N
• SMILES： N1C=C(CN(C)C)C2C=C(C)C=CC1=2
• BRN： 0144975

Computed Properties

• Exact Mass: 188.13100
• Monoisotopic Mass: 188.131349
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 19

Experimental Properties

• Density: 1.077
• Boiling Point: 311.5°Cat760mmHg
• Flash Point: 142.2°C
• Refractive Index: 1.618
• PSA: 19.03000
• LogP: 2.53790

N,N-Dimethyl-1-(5-methyl-1H-indol-3-yl)methanamine Security Information

• HazardClass：IRRITANT